Cas no 90853-13-7 (N1-Cyclohexyl-N3-methyl-1,3-propanediamine)

• Product Name: N1-Cyclohexyl-N3-methyl-1,3-propanediamine
• CAS No: 90853-13-7
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 1074095
• PubChem ID: 56135
• Update Time: 2025-04-20

N1-Cyclohexyl-N3-methyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-Cyclohexyl-N3-methyl-1,3-propanediamine
• N-CYCLOHEXYL-N'-METHYL-1,3-PROPANEDIAMINE
• DTXSID00238306
• AKOS005289658
• SCHEMBL681346
• 90853-13-7
• N'-cyclohexyl-N-methylpropane-1,3-diamine
• N-[3-(METHYLAMINO)PROPYL]CYCLOHEXANAMINE

• MDL： MFCD10687345
• Inchi： 1S/C10H22N2/c1-11-8-5-9-12-10-6-3-2-4-7-10/h10-12H,2-9H2,1H3
• InChI Key： ZVWQHCRUSNYNIN-UHFFFAOYSA-N
• SMILES： N(CCCNC)C1CCCCC1

Computed Properties

• Exact Mass: 170.178299
• Monoisotopic Mass: 170.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 2.1

Experimental Properties

• Density: 0.88
• Boiling Point: 254°C at 760 mmHg
• Flash Point: 120.4°C
• Refractive Index: 1.471

N1-Cyclohexyl-N3-methyl-1,3-propanediamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT